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Compound of Interest

Compound Name: 4-Methoxy-5-methylpyrimidine
CAS No.: 17758-12-2
Cat. No.: B096741
Get Quote
. J

Executive Summary & Core Directive

This guide provides a standardized, self-validating protocol for the disposal of 4-Methoxy-5-
methylpyrimidine. Unlike common solvents, pyrimidine derivatives possess biological activity
potential and nitrogen-rich heterocycles that require specific destruction methods to prevent
environmental persistence.

The Core Directive: Treat this compound as a Non-Halogenated Organic Hazardous Waste.
Complete thermal destruction (incineration) is the only acceptable disposal endpoint. Do not
discharge into municipal water systems or trash, regardless of concentration.

Hazard Profile & Waste Characterization

To ensure scientific integrity, we must first understand the physicochemical properties driving
our disposal strategy.

Chemical Identity Table
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Property Specification

Chemical Name 4-Methoxy-5-methylpyrimidine
CAS Number 14301-36-1

Molecular Formula CeHsN20

Physical State Solid (Crystalline powder)

- Soluble in organic solvents (DCM, MeOH);
Solubility N
Moderate water solubility

GHS Hazard Classification (The "Why")

Based on structural analogs and Safety Data Sheet (SDS) aggregation, this compound
presents specific risks that dictate handling:

o Skin/Eye Irritation (Category 2): Requires contact isolation (Gloves/Goggles).

» Respiratory Irritation (Category 3): Dust generation must be minimized during transfer to
waste containers.[1][2]

o Combustibility: As an organic heterocycle, it contributes to fuel load. While not a "Flammable
Solid" (Class 4.1) by default, it is Ignitable when dissolved in organic solvents (RCRA Code
D001).[3]

Pre-Disposal: Segregation & Compatibility

Effective disposal starts at the bench. You must segregate this waste stream to prevent
dangerous cross-reactivity.

The Segregation Logic

» Nitrogen Content: Pyrimidines are nitrogen-rich. NEVER mix with strong oxidizers (e.g., Nitric
Acid, Peroxides). This can lead to rapid exothermic reactions or the generation of toxic
nitrogen oxides (NOX).
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» Halogen Status: This molecule contains Carbon, Hydrogen, Nitrogen, and Oxygen. It
contains NO Halogens (F, Cl, Br, I).

o Action: Dispose of in the Non-Halogenated waste stream. This is critical because
halogenated waste requires higher temperature incineration and scrubbing, which is more
expensive and operationally distinct.

Operational Disposal Workflow

This workflow is designed to be a self-validating system. If you cannot check a box (e.g., "Is the
container compatible?"), the process must halt.

Step-by-Step Protocol
Phase 1: Waste Generation & Collection

e Determine State:

o Solid Waste: If the compound is pure or in filter cake form, place it in a wide-mouth HDPE
(High-Density Polyethylene) jar.

o Liquid Waste: If dissolved in a solvent (e.g., Methanol), use a standard solvent safety can
or glass bottle.

e Labeling:

o Apply a hazardous waste label immediately upon the first drop of waste entering the
container.

o Mandatory Fields:
» Constituents: "4-Methoxy-5-methylpyrimidine” (Do not use abbreviations).

» Hazard Checkbox: "Irritant” and "Flammable" (if in solvent).

Phase 2: Satellite Accumulation Area (SAA) Management

e Secondary Containment: Place the waste container in a secondary tray capable of holding
110% of the container's volume.
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o Headspace: Leave at least 10% headspace in liquid containers to allow for thermal
expansion.

o Closure: Cap must be tightly closed when not actively adding waste.

Phase 3: Final Handoff

 Inspection: Verify the container is not bulging (pressure buildup) or degrading.

o Transfer: Move to the Central Accumulation Area (CAA) for pickup by your licensed EHS
contractor.

o Destruction: The contractor will route this to a High-BTU Incinerator for thermal oxidation.

Visualizing the Decision Logic

The following diagram illustrates the critical decision nodes for disposing of 4-Methoxy-5-
methylpyrimidine.
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Waste Generation:
4-Methoxy-5-methylpyrimidine

Determine Physical State

Pure Solid / Filter Cake Dissolved in Solvent

Identify Solvent Type

.

Container: Wide-Mouth HDPE
Label: Toxic/Irritant Solid

No Halogens

Non-Halogenated Solvent

(e.g., MeOH, Acetone)

Contains Halogens

Halogenated Solvent
(e.g., DCM, Chloroform)

Container: Safety Can/Glass
Stream: Non-Halogenated Organic

Container: Safety Can/Glass
Stream: Halogenated Organic

Final Disposal:
High-BTU Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation and containerization of 4-Methoxy-5-
methylpyrimidine waste.

Emergency Contingencies

Even with perfect protocols, accidents happen. Here is your immediate response plan.

Scenario Immediate Action Cleanup Protocol

Dry Sweep: Gently sweep into

a dustpan. Do not use

Solid Soill Evacuate immediate area if compressed air. Place in a
oli i
P dust is visible. Don N95 mask. bag, label as hazardous waste.
Wipe area with wet paper
towels.
S Absorb: Use vermiculite or spill
Extinguish ignition sources.
o ) ) pads. Do not use sawdust
Liquid Spill Ventilate area.[1][2][4][5][6][7]

(combustible). Place soaked

[8]

materials in a sealed bucket.

) Wash with soap and water for
) Remove contaminated ) )
Skin Contact ] 15 minutes.[2] Seek medical
clothing.[1][2][5][6][7][8] T .
attention if irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH33519MD&productDescription=4-CHLRO-5-METHOXY-2-%282-P+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-amino-5-hydroxymethyl-2-methylpyrimidine.pdf
https://www.dco.uscg.mil/Portals/9/DCO%20Documents/National%20Strike%20Force/foscr/ASTFOSCRSeminar/Presentations/JurisdictionandAuthority/RCRAMaterial/hwid.pdf?ver=2017-09-14-144343-003
https://www.fishersci.com/store/msds?partNumber=AAH58262MD&productDescription=46-DICHLRO-5-METHOXYPYRI+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/MSDS/A1470_AGHS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4METHYL-PYRIDINE-CASNO-108-89-4672F-EN.aspx
https://www.combi-blocks.com/msds/JQ-1736.pdf
https://www.tcichemicals.com/BE/en/sds/A1165_EU_6N.pdf
https://www.benchchem.com/product/b096741/docs#4-methoxy-5-methylpyrimidine-lifecycle-management-disposal-guide
https://www.benchchem.com/product/b096741/docs#4-methoxy-5-methylpyrimidine-lifecycle-management-disposal-guide
https://www.benchchem.com/product/b096741/docs#4-methoxy-5-methylpyrimidine-lifecycle-management-disposal-guide
https://www.benchchem.com/product/b096741/docs#4-methoxy-5-methylpyrimidine-lifecycle-management-disposal-guide
https://www.benchchem.com/product/b096741?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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